Cas no 77528-65-5 (5-Benzothiazolemethanol,4,5,6,7-tetrahydro-2-methyl-)

• Product Name: 5-Benzothiazolemethanol,4,5,6,7-tetrahydro-2-methyl-
• CAS No: 77528-65-5
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 564490
• PubChem ID: 3018726
• Update Time: 2025-04-19

5-Benzothiazolemethanol,4,5,6,7-tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolemethanol,4,5,6,7-tetrahydro-2-methyl-
• (2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-5-yl)methanol
• 4,5,6,7-tetrahydro-2-methylbenzothiazole-5-methanol
• 2-Methyl-5-hydroxymethyl-4,5,6,7-tetrahydro-benzo[d]thiazole
• VQVKKIYLIHOYPJ-UHFFFAOYSA-N
• 77528-65-5
• EINECS 278-711-2
• NS00058083
• 2-Methyl-5-hydroxymethyl-4,5,6,7-tetrahydro-benzo[d]-thiazole
• DTXSID70998728

• Inchi： 1S/C9H13NOS/c1-6-10-8-4-7(5-11)2-3-9(8)12-6/h7,11H,2-5H2,1H3
• InChI Key： VQVKKIYLIHOYPJ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=C1CCC(CO)C2

Computed Properties

• Exact Mass: 183.07189
• Monoisotopic Mass: 183.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.191
• Boiling Point: 323°C at 760 mmHg
• Flash Point: 149.2°C
• Refractive Index: 1.571
• PSA: 33.12